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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyridine

Cat. No.: B045044

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential safety and logistical
information for handling 5-Bromo-2-fluoropyridine, a key reagent in the synthesis of
innovative therapeutics. Adherence to these protocols is critical for minimizing risk and ensuring
the integrity of your research.

Essential Safety Information

5-Bromo-2-fluoropyridine is a combustible liquid that is harmful if swallowed or inhaled and
causes skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][3] The
following tables summarize the key safety and physical property data for this compound.
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Hazard
Classification

GHS Pictogram

Signal Word Hazard Statement

Skin Irritant (Category

H315: Causes skin

GHSO07 Warning o

2) irritation.[1][3]

Eye Irritant (Category ) H319: Causes serious
GHSO07 Warning o

2) eye irritation.[1][3]

Specific Target Organ

Toxicity - Single H335: May cause

Exposure (Category GHSO07 Warning respiratory irritation.[1]

3), Respiratory [3]

System

Acute Toxicity, Oral ] H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.[2][4]

Acute Toxicity, Dermal ] H311: Toxic in contact
GHSO07 Warning ) ]

(Category 4) with skin.[1][2]

Acute Toxicity, )

. ) H332: Harmful if
Inhalation (Category GHSO07 Warning )
inhaled.[1][2]

4)

Flammable Liquid ] H227: Combustible
None Warning o

(Category 4) liquid.[1][5]
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Property Value

Chemical Formula C5H3BrEN

CAS Number 766-11-0

Molecular Weight 175.99 g/mol [6]

Appearance Colorless to light yellow liquid[3][7]
Boiling Point 162-164 °C at 760 mmHg[3][6][8]
Density 1.71 g/mL at 25 °C[6][8]

Flash Point 73 °C (163.4 °F) - closed cup[1][5][6]

Operational Plan: From Receipt to Reaction

A systematic approach to handling 5-Bromo-2-fluoropyridine is crucial to minimize exposure

and prevent accidents. The following workflow outlines the key steps for safe handling.
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Safe Handling Workflow for 5-Bromo-2-fluoropyridine

Preparation

Review SDS

;

Don Appropriate PPE

;

Ensure Fume Hood is Operational

Handling

Weighing in Fume Hood

;

Transfer using appropriate tools

;

Perform reaction in fume hood

Cleanup & Disposal

Decontaminate Glassware

Manage Spills

Segregate and Label Waste

:

Dispose of Waste

Click to download full resolution via product page

Safe handling workflow for 5-Bromo-2-fluoropyridine.
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Step-by-Step Handling Procedure:

e Preparation:

o Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 5-
Bromo-2-fluoropyridine.[1][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including:

» Eye Protection: Safety glasses with side-shields or chemical splash goggles conforming
to EN166 (EU) or NIOSH (US) standards.[1][3]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before
each use.[3][9]

» Body Protection: A laboratory coat and, if necessary, impervious clothing.[1]

» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.
[3] If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor
cartridge.[9]

o Engineering Controls: Ensure a certified chemical fume hood is operational. An eyewash
station and safety shower must be readily accessible.[3]

e Handling:

o Weighing and Transfer: Conduct all weighing and transfer operations within a chemical
fume hood to minimize inhalation exposure.[10] Use appropriate, clean tools for transfers
to avoid contamination and spills.

o Reaction Setup: Perform all reactions in a chemical fume hood. Keep the container tightly
closed when not in use.[3] Avoid contact with skin and eyes.[1]

¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention if irritation persists.[1][3]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[1][11] Seek medical advice if skin irritation occurs.[3]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you
feel unwell, seek medical advice.[1][3]

o Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1]

Experimental Protocol: Suzuki Cross-Coupling
Reaction

5-Bromo-2-fluoropyridine is a versatile building block in organic synthesis. The following is a
representative protocol for a Suzuki cross-coupling reaction, a common application for this
compound.

Reaction Scheme:

Materials:

e 5-Bromo-2-fluoropyridine
 Arylboronic acid

o Palladium catalyst (e.g., Pd(PPh3)4)

e Base (e.g., K2CO3 or K3P0O4)[12]

e Solvent (e.g., 1,4-dioxane and water)[13]
 Inert gas (Nitrogen or Argon)

Procedure:

e Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-
Bromo-2-fluoropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0
mmol).[14]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b045044?utm_src=pdf-body
https://www.benchchem.com/product/b045044?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268423/
https://www.mdpi.com/1420-3049/22/2/190
https://www.benchchem.com/product/b045044?utm_src=pdf-body
https://www.benchchem.com/product/b045044?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_Reactions_with_5_Bromomethyl_2_chloropyrimidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes.

o Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., 5
mol%).

e Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1 v/v).

o Reaction: Heat the reaction mixture to the desired temperature (typically 85-100 °C) with
vigorous stirring.[13]

o Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.
[14]

Disposal Plan: Ensuring a Safe and Compliant
Laboratory

Proper disposal of 5-Bromo-2-fluoropyridine and its associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it requires specific disposal procedures.

Step-by-Step Disposal Procedure:

e Segregation:

o Collect all waste containing 5-Bromo-2-fluoropyridine, including unused product,
reaction residues, and contaminated materials (e.g., gloves, wipes, and silica gel), in a
designated and clearly labeled "Halogenated Organic Waste" container.[3][15]

o Crucially, do not mix halogenated waste with non-halogenated waste streams.[6] This is
because the disposal methods differ, and cross-contamination can lead to increased
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disposal costs and regulatory issues.[6]

Containerization:

o Use a chemically compatible, leak-proof container with a secure screw-top cap.[6] The
container should be in good condition.

o Leave at least 10% headspace in the container to allow for expansion.

Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "5-
Bromo-2-fluoropyridine,” and an approximate concentration of the contents.[1] Do not
use abbreviations.

o The label should also indicate the associated hazards (e.g., "Combustible," "Toxic,"
“Irritant”).

Storage:

o Store the sealed waste container in a designated, well-ventilated satellite accumulation
area within the laboratory.

o Ensure the storage area is away from incompatible materials such as strong oxidizing
agents, acids, and bases.[4]

Spill Management:

o Small Spills: In a fume hood, absorb the spill with an inert, non-combustible material like
sand, earth, or vermiculite.[3] Collect the absorbed material in a sealed container for
disposal as halogenated waste. Decontaminate the spill area.

o Large Spills: Evacuate the area immediately. If safe to do so, contain the spill to prevent it
from spreading. Contact your institution's Environmental Health and Safety (EHS)
department for assistance.

Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor. Follow all local, state, and federal
regulations for hazardous waste disposal.[3]

By implementing these comprehensive safety, handling, and disposal protocols, you can
confidently and responsibly utilize 5-Bromo-2-fluoropyridine in your research endeavors,
fostering a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 5-Bromo-2-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045044+#personal-protective-equipment-for-handling-
5-bromo-2-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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